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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzophenone

Cat. No.: B105091

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-
Chloro-5-nitrobenzophenone. Data for this specific compound is limited. Therefore,
information from structurally similar compounds, particularly 2-Amino-2'-chloro-5-
nitrobenzophenone, has been included for a more comprehensive overview. This information
should be used with caution and supplemented by a thorough review of the specific Safety
Data Sheet (SDS) provided by the supplier.

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physicochemical properties of 2-Chloro-5-
nitrobenzophenone.
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Property Value Source
(2-chloro-5-nitrophenyl)

IUPAC Name [1][2]
(phenyl)methanone

Synonyms 5-Nitro-2-chlorobenzophenone  [3]

CAS Number 34052-37-4 [11[2][3]

Molecular Formula C13HsCINOs [11121[3]

Molecular Weight 261.66 g/mol [1][3]
Off-white to creamish or pale

Appearance yellow to orange/brown [2][3]
crystalline powder

Melting Point 80.5-86.5°C [21[41[5]

Boiling Point ~235 °C (rough estimate) [4]

- Soluble in methanol and
Solubility [31[4]

benzene.

Hazard Identification and Classification

2-Chloro-5-nitrobenzophenone is classified as an irritant. The following GHS classification

has been aggregated from multiple sources.

Hazard Class GHS Category Hazard Statement
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Note: This classification is based on notifications to the ECHA C&L Inventory and may vary

depending on impurities and other factors.[1]
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GHS Hazard Pictograms and Signal Word

Pictogram Signal Word

e Warning

Precautionary Statements

The following table outlines the recommended precautionary statements for handling 2-Chloro-
5-nitrobenzophenone.
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362 + P364

and wash it before reuse.
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly

closed.

P405 Store locked up.

Dispose of contents/container
to an authorized hazardous or

Disposal P501 special waste collection point
in accordance with local

regulations.

Toxicological Information

Comprehensive toxicological studies for 2-Chloro-5-nitrobenzophenone are not readily
available in the public domain. The primary hazards are related to irritation of the eyes, skin,
and respiratory system.[3][6]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately.
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Exposure Route First-Aid Protocol

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15 minutes,

Eye Contact i . )
occasionally lifting the lower and upper lids.[5][7]

[8] Get medical attention immediately.[5][7]

Promptly wash the contaminated skin with soap
and water.[7] If the chemical penetrates clothing,

Skin Contact remove the clothing and wash the skin with
water.[7] Seek medical attention if irritation
persists.[6][7]

Move the exposed person to fresh air at once.[7]
[9] If breathing has stopped, perform artificial

respiration.[7] If breathing is difficult, trained

Inhalation
personnel may administer oxygen.[7][9] Keep
the person warm and at rest.[7] Get medical
attention as soon as possible.[7][9]
If swallowed, get medical attention immediately.
Ingestion [7] Clean mouth with water and drink plenty of

water afterwards.[5]

Experimental Protocols

Specific experimental protocols for the safety assessment of 2-Chloro-5-nitrobenzophenone
were not found in the searched literature. However, standardized OECD guidelines are typically
followed to assess the types of hazards identified for this compound.

Protocol for Assessing Acute Eye Irritation/Corrosion
(OECD 405)

This test guideline is designed to determine the potential for a substance to cause eye irritation
or corrosion.

o Test System: Albino rabbits are typically used.
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e Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye remains untreated and serves as a control.

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea, and iris.

» Endpoint: The test allows for the classification of the substance based on the severity and
reversibility of the eye lesions observed.

Protocol for Assessing Acute Dermal Irritation/Corrosion
(OECD 404)

This guideline assesses the potential of a substance to cause skin irritation or corrosion.

Test System: Albino rabbits are commonly used.

e Procedure: The test substance is applied to a small area of shaved skin on the animal's
back. The treated area is then covered with a gauze patch.

o Observation: After a 4-hour exposure period, the patch is removed, and the skin is observed
for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72
hours).

o Endpoint: The substance is classified based on the severity, duration, and reversibility of the
skin reactions.

Visualizations
Emergency Response Workflow for Chemical Spill
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Caption: Emergency response workflow for a chemical spill.

First-Aid Procedure for Exposure

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b105091?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Skin Contact Eye Contact Inhalation
Remove contaminated clothing Rinse cautiously with water for at least 15 minutes Remove person to fresh air
Wash with plenty of soap and water Remove contact lenses, if present and easy to do Keep comfortable for breathing

A
Seek medical attention if irritation persists Get immediate medical attention If breathing is difficult, provide oxygen/artificial respiration

Get medical attention

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Health and Safety of 2-Chloro-5-
nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105091#health-and-safety-information-for-2-chloro-5-
nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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